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Compound of Interest

Compound Name: Dimethyldiphenylsilane

Cat. No.: B1345635 Get Quote

This technical guide provides a comprehensive overview of commercial suppliers, purification

methods, and analytical techniques for high-purity dimethyldiphenylsilane. It is intended for

researchers, scientists, and drug development professionals who require this compound for

their work.

Introduction to Dimethyldiphenylsilane
Dimethyldiphenylsilane (CAS No. 778-24-5), with the chemical formula (C₆H₅)₂Si(CH₃)₂, is a

versatile organosilicon compound. Its unique properties, including thermal stability and

chemical reactivity, make it a valuable reagent and intermediate in various fields, including

organic synthesis and pharmaceutical development. The purity of dimethyldiphenylsilane is

critical for these applications, as impurities can lead to side reactions, lower yields, and

compromised product quality.

Commercial Suppliers of Dimethyldiphenylsilane
A variety of chemical suppliers offer dimethyldiphenylsilane, primarily in purities of 97% or

greater. High-purity grades (>99%) are less common but available from specialized suppliers.

The following tables summarize the available information on commercial suppliers and their

product specifications.

Table 1: Commercial Suppliers of Standard Purity Dimethyldiphenylsilane
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Supplier Purity Specification Analytical Method Package Size

Sigma-Aldrich 97% GC 5g, 25g

J & K SCIENTIFIC

LTD.
97.0% (GC) GC 25mL, 5mL

TCI (Shanghai)

Development Co., Ltd.
>97.0% (GC) GC 25mL, 5mL

Meryer (Shanghai)

Chemical Technology

Co., Ltd.

>97.0% (GC) GC 5mL, 25mL

Shandong Xiya

Chemical Co., Ltd
>=97.0% Not Specified 5mL, 25mL

Shanghai Aladdin Bio-

Chem Technology

Co.,LTD

97% Not Specified 1mL, 5mL, 25mL

Table 2: Commercial Suppliers of High-Purity Dimethyldiphenylsilane

Supplier Purity Specification Analytical Method Package Size

Wuxi InterpiPharm,

Inc.
99% HPLC 1kg, 5kg

Note: The availability and specifications from suppliers are subject to change. It is

recommended to contact the suppliers directly for the most current information and to request a

Certificate of Analysis (CoA) for specific batches.

Synthesis and Purification of High-Purity
Dimethyldiphenylsilane
High-purity dimethyldiphenylsilane can be obtained through various synthesis and

purification methods.
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Synthesis
A common method for the synthesis of dimethyldiphenylsilane is the Grignard reaction. This

involves the reaction of a dichlorodimethylsilane with phenylmagnesium bromide.

Experimental Protocol: Grignard Synthesis of Dimethyldiphenylsilane (Illustrative)

Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and mechanical stirrer, magnesium turnings are placed.

Anhydrous diethyl ether is added to cover the magnesium. A solution of bromobenzene in

anhydrous diethyl ether is added dropwise from the dropping funnel to initiate the formation

of phenylmagnesium bromide. The reaction is typically initiated with a small crystal of iodine.

Reaction with Dichlorodimethylsilane: Once the Grignard reagent formation is complete, the

solution is cooled in an ice bath. A solution of dichlorodimethylsilane in anhydrous diethyl

ether is added dropwise from the dropping funnel with vigorous stirring.

Work-up: After the addition is complete, the reaction mixture is stirred for an additional period

at room temperature. The reaction is then quenched by the slow addition of a saturated

aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous

layer is extracted with diethyl ether. The combined organic extracts are washed with brine,

dried over anhydrous magnesium sulfate, and the solvent is removed under reduced

pressure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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